2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(2-chloro-5-fluorophenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(2-chloro-5-fluorophenyl)methanone” is a complex organic molecule. It contains a bicyclic structure (2.2.1) indicating two rings sharing two carbon atoms, with one ring containing 2 carbon atoms and the other containing 3 carbon atoms . The “2-Oxa-5-aza” part suggests the presence of an oxygen atom (Oxa) and a nitrogen atom (Aza) in the ring structure . The “5-yl(2-chloro-5-fluorophenyl)methanone” part indicates a methanone functional group attached to a phenyl ring, which is further substituted with chlorine and fluorine atoms .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of the bicyclic structure and various functional groups. Detailed structural analysis would require advanced techniques such as NMR, X-ray crystallography, or computational modeling .Chemical Reactions Analysis
The reactivity of this compound would depend on the specific functional groups present and their positions in the molecule. The methanone group might be susceptible to nucleophilic attack, while the halogen-substituted phenyl ring could undergo electrophilic aromatic substitution .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and boiling point .Scientific Research Applications
Synthesis and Functional Diversity
A versatile synthetic approach to C-3 disubstituted 2-oxa-5-azabicyclo[2.2.1]heptanes as carbon-atom bridged morpholines has been developed, starting from 4R-hydroxy-L-proline. This method leads to the creation of backbone-constrained analogues of FDA-approved drugs, revealing the embedded framework of γ-amino butyric acid (GABA) upon the addition of an acetic acid moiety on the C-3 carbon. This approach facilitates the synthesis of novel compounds with potential pharmaceutical applications by varying the nature of the substituent on the tertiary C-3 atom with different alkyls or aryls (Garsi et al., 2022).
Novel Synthesis Routes and Molecular Transformations
Research has explored the stereoselective syntheses of novel 5,6-difunctionalized-2-azabicyclo[2.1.1]hexanes, including 5-anti-fluoro or hydroxyl in one methano bridge with a variety of substituents in the other, showing the versatility of 2-oxa-5-azabicyclo derivatives in generating functionalized molecules. Such studies underscore the potential of these compounds in organic synthesis, demonstrating various rearrangements and functional group interconversions that can lead to diverse molecular structures (Krow et al., 2004).
Bicyclic β-Lactams and Methyl cis-3-Aminotetrahydrofuran-2-carboxylates Synthesis
The transformation of cis-3-benzyloxy-4-(2-mesyloxyethyl)azetidin-2-ones into cis-2-oxa-6-azabicyclo[3.2.0]heptan-7-ones and further into methyl cis-3-aminotetrahydrofuran-2-carboxylates demonstrates the utility of 2-oxa-5-azabicyclo derivatives in the synthesis of complex molecules. These methodologies offer new routes for the preparation of compounds relevant in drug design and development, highlighting the structural versatility and potential pharmacological applications of these bicyclic systems (Mollet et al., 2012).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(2-chloro-5-fluorophenyl)-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClFNO2/c13-11-2-1-7(14)3-10(11)12(16)15-5-9-4-8(15)6-17-9/h1-3,8-9H,4-6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIEDQRLXQUVSAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CN(C1CO2)C(=O)C3=C(C=CC(=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClFNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.